Cas no 1805114-43-5 (2-Amino-5-(difluoromethyl)-6-fluoro-3-methoxypyridine)

• Product Name: 2-Amino-5-(difluoromethyl)-6-fluoro-3-methoxypyridine
• CAS No: 1805114-43-5
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4853491
• Update Time: 2025-10-31

2-Amino-5-(difluoromethyl)-6-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-6-fluoro-3-methoxypyridine

• Inchi： 1S/C7H7F3N2O/c1-13-4-2-3(5(8)9)6(10)12-7(4)11/h2,5H,1H3,(H2,11,12)
• InChI Key： PPAJGWLBPXISIA-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C(N)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-5-(difluoromethyl)-6-fluoro-3-methoxypyridine

Introduction to 2-Amino-5-(difluoromethyl)-6-fluoro-3-methoxypyridine (CAS No. 1805114-43-5)

2-Amino-5-(difluoromethyl)-6-fluoro-3-methoxypyridine is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number 1805114-43-5, belongs to the pyridine class of molecules, which are widely recognized for their role as pharmacophores in numerous drug candidates. The presence of multiple fluorinated and functionalized aromatic rings in its structure imparts distinct chemical reactivity and biological potential, making it a valuable scaffold for medicinal chemists.

The molecular structure of 2-Amino-5-(difluoromethyl)-6-fluoro-3-methoxypyridine consists of a central pyridine ring substituted with an amino group at the 2-position, a methoxy group at the 3-position, and fluorine atoms at the 5- and 6-positions, along with a difluoromethyl group at the 5-position. This arrangement creates a molecule with high lipophilicity and electronic properties that are conducive to interaction with biological targets. The fluorine atoms, in particular, play a crucial role in modulating the compound's metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from fluorinated pyridines. The fluorine atoms in 2-Amino-5-(difluoromethyl)-6-fluoro-3-methoxypyridine contribute to its resistance to enzymatic degradation, which is a critical factor in improving the bioavailability and efficacy of drugs. Furthermore, the electron-withdrawing nature of the difluoromethyl group enhances the compound's ability to interact with receptor sites, thereby increasing its pharmacological activity.

One of the most compelling aspects of 2-Amino-5-(difluoromethyl)-6-fluoro-3-methoxypyridine is its potential application in the development of small-molecule inhibitors for various diseases. For instance, studies have shown that pyridine derivatives can serve as effective scaffolds for targeting enzymes involved in cancer metabolism. The specific substitution pattern in this compound makes it an attractive candidate for inhibiting kinases and other enzymes that are overexpressed in tumor cells. By modulating these enzymatic pathways, 2-Amino-5-(difluoromethyl)-6-fluoro-3-methoxypyridine could potentially disrupt cancer cell proliferation and induce apoptosis.

Moreover, the compound's structural features make it suitable for further derivatization, allowing researchers to fine-tune its biological activity. The methoxy group at the 3-position provides a site for additional functionalization, enabling the creation of libraries of analogs with varying pharmacokinetic profiles. This flexibility is particularly valuable in drug discovery pipelines where optimization of lead compounds is essential for achieving desired therapeutic outcomes.

Recent advances in computational chemistry have also facilitated the design of novel derivatives of 2-Amino-5-(difluoromethyl)-6-fluoro-3-methoxypyridine based on virtual screening and molecular docking studies. These computational approaches have allowed researchers to predict binding affinities and identify potential drug candidates with high precision. By integrating experimental data with computational modeling, scientists can accelerate the process of identifying promising compounds for further development.

The synthesis of 2-Amino-5-(difluoromethyl)-6-fluoro-3-methoxypyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions, protecting group strategies, and fluorination techniques. The use of advanced synthetic methodologies has enabled chemists to produce this compound efficiently, making it more accessible for research purposes.

In conclusion, 2-Amino-5-(difluoromethyl)-6-fluoro-3-methoxypyridine (CAS No. 1805114-43-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological potential. Its application in drug development holds promise for addressing various therapeutic challenges, particularly in oncology and other areas where targeted inhibition is required. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.